1-(Difluoromethoxy)-4-methylbenzene
Cat. No. B073539
M. Wt: 158.14 g/mol
InChI Key: DJDQNISEJVPQCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[Br:12][N:13]1[C:14](=[O:15])[CH2:16][CH2:17][C:18]1=[O:19].[Cl:32][C:33]([Cl:34])([Cl:35])[Cl:36].[F:1][CH:2]([O:3][c:4]1[cH:5][cH:6][c:7]([CH3:10])[cH:8][cH:9]1)[F:11].[N:20]#[C:21][C:22]([N:23]=[N:24][C:25]([C:26]#[N:27])([CH3:28])[CH3:29])([CH3:30])[CH3:31]>>[F:1][CH:2]([O:3][c:4]1[cH:5][cH:6][c:7]([CH2:10][Br:12])[cH:8][cH:9]1)[F:11]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
O=C1CCC(=O)N1Br
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|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClC(Cl)(Cl)Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cc1ccc(OC(F)F)cc1
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)(C#N)N=NC(C)(C)C#N
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(F)Oc1ccc(CBr)cc1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
